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Compound of Interest

Compound Name: 4-(2-Pyridyl)aniline

Cat. No.: B094442 Get Quote

An in-depth technical guide to 4-(2-Pyridyl)aniline, tailored for researchers, scientists, and

professionals in drug development.

Core Compound Information
CAS Number: 18471-73-3[1][2][3]

Chemical Name: 4-(Pyridin-2-yl)aniline

Synonyms: 4-(2-Pyridinyl)aniline, 2-(4-Aminophenyl)pyridine[4]

Chemical and Physical Properties
A summary of the key chemical and physical properties of 4-(2-Pyridyl)aniline is presented

below.
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Property Value Reference

Molecular Formula C₁₁H₁₀N₂ [1]

Molecular Weight 170.21 g/mol [1][2]

Appearance Brown solid [2]

Melting Point 95 °C [2]

Boiling Point 322.8 ± 17.0 °C (Predicted) [2]

Density 1.133 ± 0.06 g/cm³ (Predicted) [2]

pKa 5.72 ± 0.25 (Predicted) [2]

Storage Temperature 2-8°C, protect from light [2]

Spectroscopic Data
Spectrum Type Data Reference

IR (νmax/cm⁻¹)
3333, 3210, 1606, 1586, 1519,

1294, 1181
[2]

¹H NMR (500 MHz, CDCl₃)

δ 8.62 (1H, dt, J=1.0, 5.0 Hz),

7.83 (2H, d, J=8.5 Hz), 7.68-

7.61 (2H, m), 7.11 (1H, m),

6.75 (2H, d, J=8.5 Hz), 3.83

(2H, br s)

[2]

¹³C NMR (125 MHz, CDCl₃)

δ 157.6, 149.5, 147.5, 136.6,

129.8, 128.1, 121.0, 119.4,

115.2

[2]

Mass Spectrometry (ESI) m/z 171 ([M + H]⁺, 100) [2]

Experimental Protocols
Synthesis of 4-(2-Pyridyl)aniline from 2-(4-
Nitrophenyl)pyridine
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This protocol details the reduction of 2-(4-nitrophenyl)pyridine to synthesize 4-(2-
pyridyl)aniline.[2]

Materials:

2-(4-Nitrophenyl)pyridine

Methanol (MeOH)

10% Palladium on carbon (Pd/C)

Hydrogen (H₂) gas

Celite

Dichloromethane (CH₂Cl₂)

Ammonia (NH₃) solution

Procedure:

Dissolve 2-(4-nitrophenyl)pyridine (0.2 g, 1.03 mmol) in methanol (10 mL).

Add 10% palladium on carbon (20 mg) as a catalyst.

Carry out the reduction reaction under a hydrogen atmosphere.

Stir the reaction mixture at room temperature for 18 hours.

Upon completion of the reaction, remove the catalyst by filtration through a Celite pad.

Wash the Celite pad with methanol (50 mL).

Combine the filtrates and remove the solvent by evaporation under reduced pressure to

obtain the crude product.

Purification:

Purify the crude product by flash chromatography on silica gel.
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Use an eluent system of dichloromethane-methanol-ammonia (95:4.5:0.5, v/v/v).

This purification yields the target compound, 4-(2-pyridyl)aniline, as a brown solid (0.15 g,

87% yield).[2]

Biological Activity and Applications
The pyridine nucleus is a common scaffold in many natural products and pharmaceutical

compounds, exhibiting a wide range of biological activities.[5] Derivatives of pyridine have been

reported to possess antimicrobial, antiviral, and antitumor properties.[5] While specific signaling

pathways for 4-(2-Pyridyl)aniline are not extensively documented, its structural motifs are of

interest in medicinal chemistry. For instance, aniline derivatives are explored for their potential

as kinase inhibitors.[5]

Visualizations
Experimental Workflow for Synthesis and Purification
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Caption: Synthesis and purification workflow for 4-(2-Pyridyl)aniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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